5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-

• CAS No.: 108437-64-5
• Product Name: 5,8,10,14-Eicosatetraenoicacid, 12-oxo-, (5Z,8Z,10E,14Z)-
• Molecular Formula: C20H30O3
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 12-oxoicosa-5,8,10,14-tetraenoic acid
• Standard InChI: InChI=1S/C20H30O3/c1-2-3-4-5-10-13-16-19(21)17-14-11-8-6-7-9-12-15-18-20(22)23/h7-11,13-14,17H,2-6,12,15-16,18H2,1H3,(H,22,23)
• Standard InChIKey: GURBRQGDZZKITB-VXBMJZGYSA-N
• Isomeric SMILES: CCCCC/C=C\CC(=O)/C=C/C=C\C/C=C\CCCC(=O)O
• SMILES: CCCCCC=CCC(=O)C=CC=CCC=CCCCC(=O)O
• Canonical SMILES: CCCCCC=CCC(=O)C=CC=CCC=CCCCC(=O)O
• Appearance: Assay:≥90%A solution in ethanol
• Physical Description: Solid
• Description: 12-oxo-Ete, also known as 12-kete, belongs to the class of organic compounds known as long-chain fatty acids. These are fatty acids with an aliphatic tail that contains between 13 and 21 carbon atoms. Thus, 12-oxo-ete is considered to be an eicosanoid lipid molecule. 12-oxo-Ete is considered to be a practically insoluble (in water) and relatively neutral molecule. 12-oxo-Ete has been detected in multiple biofluids, such as blood and urine. Within the cell, 12-oxo-ete is primarily located in the membrane (predicted from logP), cytoplasm and adiposome. In humans, 12-oxo-ete is involved in the salsalate action pathway, the antrafenine action pathway, the rofecoxib action pathway, and the acetylsalicylic Acid action pathway. 12-oxo-Ete is also involved in a couple of metabolic disorders, which include leukotriene C4 synthesis deficiency and the tiaprofenic Acid action pathway.; 12-oxo-ETE is an oxoicosatetraenoic acid having a 12-oxo group; and (5Z)-, (8Z), (10E)- and (14Z)-double bonds. It has a role as a mouse metabolite. It derives from an icosa-5,8,10,14-tetraenoic acid. It is a conjugate acid of a 12-oxo-ETE(1-).
• Synonyms: 12-KETE; 12-keto-5,8,11,13-eicosatetraenoic acid
• PubChem Compound: 3246881
• Last Modified: Nov 11 2021